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Compound of Interest

Compound Name: Opal Blue SS
CAS No.: 2152-64-9
Cat. No.: B1197965
Get Quote
. J

Solvent Blue 23 is identified by the Colour Index (C.I.) number 42760.[1] It is chemically
classified as a triarylmethane dye, a family of compounds renowned for their intense and
brilliant colors.[2] The core structure consists of a central carbon atom bonded to three
aromatic rings. The intense color arises from a delocalized cationic charge across this
extensive Tt-electron system, which forms a powerful chromophore.

The molecular identity of Solvent Blue 23 is defined by several key identifiers, summarized in
the table below.
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Identifier Value Source
C.l. Name Solvent Blue 23 [2]

C.I. Number 42760 [1]

CAS Number 2152-64-9 [1]12113]
Molecular Formula C37H29N3-HCI [11[3]
Molecular Weight 552.11 g/mol [1][2][3]
Chemical Class Triarylmethane [2]

Opal Blue SS, Neptune Blue
Common Synonyms [1]
Base 652

The structure is formally named 4-[(4-anilinophenyl)-(4-phenyliminocyclohexa-2,5-dien-1-
ylidene)methyl]-N-phenylaniline hydrochloride.[1] This complex name describes a central
methane carbon connected to two N-phenylaniline groups and a third phenylimino-
cyclohexadienyl ring, which is characteristic of the quinoid structure present in the colored form
of triarylmethane dyes. The molecule is achiral.[3]
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Caption: General synthesis workflow for Solvent Blue 23.

Structure-Property Relationships

The utility of Solvent Blue 23 is intrinsically linked to its molecular structure.
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e Color: As discussed, the triarylmethane cation is the chromophore responsible for its intense
blue color. The delocalization of the positive charge across the three rings and the electron-
donating aniline substituents creates a system that absorbs low-energy light in the visible
spectrum.

» Solubility: The molecule is large and predominantly nonpolar due to the numerous phenyl
rings. This explains its insolubility in water and its slight solubility in less polar organic
solvents like ethanol. [2]This property is fundamental to its classification and use as a
"solvent” dye, intended for coloring non-aqueous media like plastics, inks, and hydrocarbon-
based products. [4][5]* Chemical Reactivity: In concentrated sulfuric acid, the molecule is
protonated, which alters the electronic structure of the chromophore, causing a color change
to brownish-yellow. [2]Dilution with water reverses this process, regenerating the blue
cationic form which then precipitates out of the aqueous solution. [2]

Conclusion

The molecular structure of C.I. Solvent Blue 23 is a classic example of triarylmethane dye
chemistry. Its identity is confirmed through a combination of its unique CAS number, molecular
formula, and structural class. Its functional properties, particularly its vibrant blue color and
solubility profile, are dictated by its extensive 1t-conjugated cationic system and the presence of
multiple aromatic rings. A multi-technique spectroscopic approach (UV-Vis, FT-IR, NMR) is
essential for its complete characterization, providing a detailed fingerprint that validates its
structure and purity for advanced scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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